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Compound of Interest

Compound Name: 1-methoxypropane

Cat. No.: B14500535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the relative reaction rates of 1-
methoxypropane with key atmospheric oxidants, namely hydroxyl radicals (•OH) and chlorine

atoms (Cl•). The data presented is crucial for understanding the atmospheric lifetime and

reactivity of this ether, which is relevant in fields ranging from atmospheric chemistry to drug

metabolism, where analogous ether linkages are common.

Quantitative Data Summary
The following table summarizes the experimentally determined rate constants for the gas-

phase reactions of 1-methoxypropane and other structurally related ethers with hydroxyl

radicals and chlorine atoms at room temperature. This data allows for a direct comparison of

their relative reactivities.
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Compound Reagent
Rate Constant (k)
at 293 ± 2 K (cm³
molecule⁻¹ s⁻¹)

Reference

1-Methoxypropane •OH (9.91 ± 2.30) x 10⁻¹² [1]

1-Methoxypropane Cl• (2.52 ± 0.14) x 10⁻¹⁰ [1]

Methyl Ethyl Ether •OH (7.53 ± 2.86) x 10⁻¹² [2]

Methyl Ethyl Ether Cl• (2.35 ± 0.43) x 10⁻¹⁰ [2]

Dimethyl Ether Cl• (1.3 ± 0.2) x 10⁻¹⁰ [3]

Diethyl Ether Cl• (2.5 ± 0.3) x 10⁻¹⁰ [3]

Di-n-propyl Ether Cl• (3.6 ± 0.4) x 10⁻¹⁰ [3]

Key Observations:

The reaction of 1-methoxypropane with chlorine atoms is significantly faster than its

reaction with hydroxyl radicals, by approximately two orders of magnitude.[1]

The reactivity of 1-methoxypropane with both •OH and Cl• is comparable to that of other

small aliphatic ethers like methyl ethyl ether and diethyl ether.[1][2][3]

Reaction Mechanisms and Pathways
The dominant initial reaction pathway for the gas-phase oxidation of 1-methoxypropane by

hydroxyl radicals is hydrogen atom abstraction. The •OH radical can abstract a hydrogen atom

from different positions on the 1-methoxypropane molecule, leading to the formation of

various alkyl radicals. These radicals then rapidly react with molecular oxygen in the

atmosphere.
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Preparation

Reaction

Data Analysis

Prepare Gas Mixtures
(1-Methoxypropane, Reference Compound, Oxidant Precursor)

Introduce Mixtures into
Teflon Reaction Chamber

Initiate Reaction
(e.g., Photolysis of Precursor)

Monitor Concentrations
over Time (GC-FID)

Plot ln([C₀]/[Cₜ]) for Test
and Reference Compounds

Determine Relative Rate Constant
from the Slope

Calculate Absolute Rate Constant
using known k(reference)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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